Cas no 2272839-13-9 (rac-tert-butyl (3R,4R)-4-ethylpyrrolidine-3-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-4-ethylpyrrolidine-3-carboxylate
• CAS No: 2272839-13-9
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6103243
• PubChem ID: 165995371
• Update Time: 2025-07-23

rac-tert-butyl (3R,4R)-4-ethylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2272839-13-9
• rac-tert-butyl (3R,4R)-4-ethylpyrrolidine-3-carboxylate
• EN300-5738908

• Inchi： 1S/C11H21NO2/c1-5-8-6-12-7-9(8)10(13)14-11(2,3)4/h8-9,12H,5-7H2,1-4H3/t8-,9-/m1/s1
• InChI Key： MSZQHVCNCOGASU-RKDXNWHRSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1CNC[C@H]1CC)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-tert-butyl (3R,4R)-4-ethylpyrrolidine-3-carboxylate

Professional Introduction to Rac-Tert-Butyl (3R,4R)-4-Ethylpyrrolidine-3-Carboxylate (CAS No. 2272839-13-9)

Rac-Tert-butyl (3R,4R)-4-ethylpyrrolidine-3-carboxylate, identified by its CAS number 2272839-13-9, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to the pyrrolidine class, which is known for its diverse pharmacological properties and applications in drug development. The specific stereochemistry of this molecule, denoted by the (3R,4R) configuration, plays a crucial role in determining its biological activity and potential therapeutic benefits.

The molecular structure of Rac-Tert-butyl (3R,4R)-4-ethylpyrrolidine-3-carboxylate consists of a pyrrolidine ring substituted with a tert-butyl group at the 1-position, an ethyl group at the 4-position, and a carboxylate group at the 3-position. This arrangement contributes to its unique chemical and biological properties, making it a valuable scaffold for further derivatization and investigation.

In recent years, there has been growing interest in pyrrolidine derivatives due to their potential applications in various therapeutic areas. The stereochemistry of these compounds is particularly important, as it can significantly influence their binding affinity to biological targets and overall efficacy. The (3R,4R) configuration of Rac-Tert-butyl (3R,4R)-4-ethylpyrrolidine-3-carboxylate has been studied extensively for its role in modulating enzyme activity and receptor interactions.

One of the most compelling aspects of this compound is its potential in the development of novel pharmaceuticals. The tert-butyl group enhances lipophilicity, which can improve membrane permeability and oral bioavailability. Additionally, the carboxylate group provides a site for further functionalization, allowing researchers to explore various derivatives with tailored properties. These features make Rac-Tert-butyl (3R,4R)-4-ethylpyrrolidine-3-carboxylate a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of pyrrolidine derivatives in addressing neurological disorders. The unique structural features of this compound have been shown to interact with specific neurotransmitter receptors, potentially leading to new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The (3R,4R) configuration appears to enhance binding affinity to certain receptors, making it a key focus for medicinal chemists.

The synthesis of Rac-Tert-butyl (3R,4R)-4-ethylpyrrolidine-3-carboxylate involves multi-step organic reactions that require precise control over stereochemistry. Advanced synthetic techniques, such as chiral resolution and asymmetric synthesis, are employed to ensure high enantiomeric purity. These methods are critical for achieving the desired biological activity and minimizing unwanted side effects.

Another area of interest is the use of this compound in combination therapies. Its ability to modulate multiple targets simultaneously makes it an attractive candidate for synergistic drug regimens. Preliminary research suggests that Rac-Tert-butyl (3R,4R)-4-ethylpyrrolidine-3-carboxylate can enhance the efficacy of existing treatments when used in conjunction with other pharmacological agents.

The safety profile of Rac-Tert-butyl (3R,4R)-4-ethylpyrrolidine-3-carboxylate is another critical aspect that has been thoroughly evaluated. Extensive preclinical studies have been conducted to assess its toxicity and potential side effects. These studies have shown that the compound is well-tolerated at relevant doses, although further research is needed to fully understand its long-term effects.

In conclusion, Rac-Tert-butyl (3R,4R)-4-ethylpyrrolidine-3-carboxylate (CAS No. 2272839-13-9) is a compound with significant potential in the field of biomedical research. Its unique stereochemistry and structural features make it a valuable scaffold for drug development. Recent studies highlight its promise in treating neurological disorders and its potential for use in combination therapies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel pharmaceuticals.